3-bromo-N,N-diallylaniline
Cat. No. B8381362
M. Wt: 252.15 g/mol
InChI Key: BADPJGVDSIXJKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09329184B2
Procedure details
Potassium carbonate (22.0 g, 159 mmol) was suspended in acetonitrile, 3-bromoaniline (8.71 mL, 80.0 mmol) and allyl bromide (23.7 mL, 280 mmol) were added to the suspension, and the mixture was stirred at 80° C. for 14 hours. The reaction mixture was cooled to room temperature, then filtered through Celite, and sufficiently washed with ethyl acetate. The solvent was removed, and then the residue was purified by column chromatography (silica gel, ethyl acetate/hexane (1/40)) to obtain 3-bromo-N,N-diallylaniline (17.1 g, 67.9 mmol, yield 85%).
Yield
85%
Identifiers
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REACTION_CXSMILES
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[C:1](=O)([O-])[O-].[K+].[K+].[Br:7][C:8]1[CH:9]=[C:10]([CH:12]=[CH:13][CH:14]=1)[NH2:11].[CH2:15](Br)[CH:16]=[CH2:17].[C:19](#N)[CH3:20]>>[Br:7][C:8]1[CH:9]=[C:10]([CH:12]=[CH:13][CH:14]=1)[N:11]([CH2:1][CH:19]=[CH2:20])[CH2:15][CH:16]=[CH2:17] |f:0.1.2|
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Inputs
Step One
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Name
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|
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Quantity
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22 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Two
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Name
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Quantity
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8.71 mL
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Type
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reactant
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Smiles
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BrC=1C=C(N)C=CC1
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Name
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Quantity
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23.7 mL
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Type
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reactant
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Smiles
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C(C=C)Br
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 80° C. for 14 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through Celite
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WASH
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Type
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WASH
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|
Details
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sufficiently washed with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by column chromatography (silica gel, ethyl acetate/hexane (1/40))
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Outcomes
Product
Details
Reaction Time |
14 h |
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Name
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|
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Type
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product
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|
Smiles
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BrC=1C=C(N(CC=C)CC=C)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 67.9 mmol | |
| AMOUNT: MASS | 17.1 g | |
| YIELD: PERCENTYIELD | 85% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
